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Introduction
Gold nanoparticles (AuNPs) are a cornerstone of nanoscience and nanomedicine, offering

unique optical, electronic, and catalytic properties. Their utility is significantly enhanced through

surface functionalization, which allows for the attachment of various molecules to tailor their

properties for specific applications such as drug delivery, diagnostics, and sensing.[1] 1,9-
Nonanedithiol, a nine-carbon chain with thiol groups at both ends, is a versatile linker

molecule for the functionalization of AuNPs. The two thiol groups provide strong anchor points

to the gold surface, enabling the cross-linking of nanoparticles to form dimers or larger

aggregates, or to create a functional surface for further conjugation.[1] This document provides

detailed application notes and protocols for the synthesis of AuNPs and their subsequent

functionalization with 1,9-Nonanedithiol.

Data Presentation
The functionalization of gold nanoparticles with 1,9-Nonanedithiol leads to changes in their

physicochemical properties. The following tables summarize typical quantitative data obtained

from the characterization of AuNPs before and after functionalization. These values are

representative and may vary depending on the specific experimental conditions.
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Table 1: Physicochemical Properties of Gold Nanoparticles Before and After Functionalization

with 1,9-Nonanedithiol

Parameter
Citrate-Stabilized
AuNPs
(Unfunctionalized)

1,9-Nonanedithiol
Functionalized
AuNPs

Characterization
Technique

Core Diameter (nm) 15 - 20 15 - 20
Transmission Electron

Microscopy (TEM)

Hydrodynamic

Diameter (nm)
20 - 30

25 - 40

(monodispersed) or

larger (aggregated)

Dynamic Light

Scattering (DLS)

Zeta Potential (mV) -30 to -50 -10 to -25
Dynamic Light

Scattering (DLS)

Surface Plasmon

Resonance (λmax,

nm)

518 - 522

523 - 530

(monodispersed) or

red-shifted with

aggregation

UV-Vis Spectroscopy

Table 2: Typical Reaction Parameters for Functionalization

Parameter Value

Gold Nanoparticle Concentration 1-10 nM

1,9-Nonanedithiol Concentration 10-100 µM (molar excess)

Solvent Ethanol/Water mixture

Reaction Time 12 - 24 hours

Temperature Room Temperature

Experimental Protocols
Part 1: Synthesis of Citrate-Capped Gold Nanoparticles
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This protocol is based on the well-established Turkevich-Frens method for synthesizing

monodisperse, citrate-stabilized gold nanoparticles.

Materials:

Hydrogen tetrachloroaurate (HAuCl₄) solution (1 mM)

Trisodium citrate dihydrate (1% w/v)

Ultrapure water (18.2 MΩ·cm)

Glassware (thoroughly cleaned with aqua regia and rinsed with ultrapure water)

Stirring hotplate

Magnetic stir bar

Procedure:

In a meticulously cleaned Erlenmeyer flask, bring 50 mL of 1 mM HAuCl₄ solution to a

vigorous boil on a stirring hotplate.

While stirring, rapidly inject 5 mL of 1% trisodium citrate solution into the boiling HAuCl₄

solution.

Observe the color change of the solution from pale yellow to colorless, then to a deep red or

burgundy, which indicates the formation of gold nanoparticles.

Continue boiling and stirring for an additional 15 minutes to ensure the reaction is complete.

Remove the flask from the heat and allow it to cool to room temperature.

Store the synthesized citrate-capped AuNPs at 4°C for future use.
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This protocol describes the ligand exchange reaction to replace the citrate capping agent with

1,9-Nonanedithiol.

Materials:

Citrate-capped AuNP solution (from Part 1)

1,9-Nonanedithiol

Ethanol (absolute)

Ultrapure water

Microcentrifuge tubes

Microcentrifuge

Procedure:

Prepare a stock solution of 1,9-Nonanedithiol in ethanol. A typical concentration is 10 mM.

In a microcentrifuge tube, mix the citrate-capped AuNP solution with the 1,9-Nonanedithiol
stock solution. A molar excess of the dithiol is recommended to facilitate the ligand

exchange. For example, add 10 µL of 10 mM 1,9-Nonanedithiol to 1 mL of the AuNP

solution.

Incubate the mixture at room temperature with gentle shaking for 12-24 hours to allow for the

ligand exchange to occur. The thiol groups will displace the citrate ions on the gold surface,

forming strong Au-S bonds.

After incubation, purify the functionalized AuNPs by centrifugation to remove excess 1,9-
Nonanedithiol and displaced citrate ions. The centrifugation speed and time will depend on

the size of the AuNPs (e.g., 12,000 rpm for 20 minutes for ~20 nm AuNPs).

Carefully remove the supernatant and resuspend the nanoparticle pellet in a fresh solvent,

such as ethanol or a mixture of ethanol and water.
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Repeat the centrifugation and resuspension steps at least twice to ensure the complete

removal of unbound ligands.

After the final wash, resuspend the 1,9-Nonanedithiol functionalized AuNPs in the desired

buffer or solvent for characterization and application.

Part 3: Characterization of Functionalized Gold
Nanoparticles
To confirm the successful functionalization of the AuNPs, the following characterization

techniques are recommended:

UV-Vis Spectroscopy: A red-shift in the surface plasmon resonance peak indicates a change

in the dielectric environment of the nanoparticles, suggesting successful ligand exchange.

Aggregation of nanoparticles due to cross-linking by the dithiol will result in a significant

broadening and red-shifting of the peak.

Dynamic Light Scattering (DLS): An increase in the hydrodynamic diameter can indicate the

presence of the 1,9-Nonanedithiol layer on the nanoparticle surface. A change in the zeta

potential from highly negative (for citrate-capped AuNPs) to less negative is also indicative of

successful functionalization.

Transmission Electron Microscopy (TEM): TEM can be used to visualize the size and

morphology of the nanoparticles and to observe any aggregation or dimer formation induced

by the dithiol linker.

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to identify the presence

of the alkyl chain of 1,9-Nonanedithiol on the nanoparticle surface.
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Caption: Experimental workflow for the synthesis, functionalization, and characterization of 1,9-
Nonanedithiol functionalized gold nanoparticles and their potential applications.
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Caption: Logical relationship illustrating the role of 1,9-Nonanedithiol as a linker for attaching

functional molecules to gold nanoparticles for targeted applications.

Disclaimer: These protocols provide a general guideline. Researchers should optimize the

experimental conditions based on their specific requirements and available instrumentation.

Safety precautions, including the use of appropriate personal protective equipment, should be

followed when handling chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Nanopartz Gold Nanoparticle Functionalization Methods [nanopartz.com]

To cite this document: BenchChem. [Application Notes and Protocols: Functionalization of
Gold Nanoparticles with 1,9-Nonanedithiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202460#1-9-nonanedithiol-for-functionalization-of-
gold-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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